
Navigating the Research Chemical Landscape: A
Guide to Diphenylbutane Isomers and

Derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Diphenylbutane

Cat. No.: B1605752 Get Quote

For researchers, scientists, and professionals in drug development, sourcing the right chemical

compounds is a critical first step in the journey of discovery. This technical guide addresses the

commercial availability of 1,1-Diphenylbutane for research purposes. Our investigation reveals

that 1,1-Diphenylbutane is not readily available from commercial suppliers. However, a range

of its isomers and derivatives are accessible. This guide provides a comprehensive overview of

these alternatives, their suppliers, and relevant technical data to aid in your research

endeavors.

Commercially Available Diphenylbutane Isomers
and Derivatives
While the direct procurement of 1,1-Diphenylbutane for research is not feasible, several

structural isomers and derivatives can be sourced from various chemical suppliers. These

compounds offer alternative scaffolds for chemical synthesis and biological screening. The

following table summarizes the available compounds, their key properties, and identifies some

commercial suppliers.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Reputable
Suppliers

1,3-

Diphenylbutane
1520-44-1 C₁₆H₁₈ 210.32

Pharmaffiliates,

Fluorochem,

Benchchem,

LGC Standards

1,4-

Diphenylbutane
1083-56-3 C₁₆H₁₈ 210.31

Sigma-Aldrich,

Sarchem Labs,

BOC Sciences,

Simson Pharma,

ChemicalBook,

Biosynth

1,1-

Diphenylbutane-

1,2-diol

108843-02-3 C₁₆H₁₈O₂ 242.31 Sigma-Aldrich

1,1-

Diphenylbutane-

1,4-diol

1023-94-5 C₁₆H₁₈O₂ 242.31

Sigma-Aldrich,

Parchem,

ChemicalRegiste

r, Benchchem

Representative Experimental Protocol: Synthesis of
1,1-Diphenylbutane-1,4-diol
Due to the absence of commercially available 1,1-Diphenylbutane, a specific experimental

protocol for its direct use is unavailable. Instead, this section details a representative synthetic

protocol for a related, commercially available derivative: 1,1-Diphenylbutane-1,4-diol. This

synthesis provides a practical example of how a researcher might prepare a diphenylbutane

derivative in a laboratory setting.

Objective: To synthesize 1,1-Diphenylbutane-1,4-diol from γ-butyrolactone and a Grignard

reagent.

Materials:
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γ-butyrolactone

2 M solution of phenylmagnesium bromide in Tetrahydrofuran (THF)

Anhydrous THF

Saturated aqueous ammonium chloride solution

2 N hydrochloric acid

Ethyl acetate

Anhydrous sodium sulfate

Round-bottom flask

Dropping funnel

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 4.33 g (50.3 mmol) of γ-butyrolactone in 60 ml of anhydrous THF, add 60 ml

(120 mmol) of a 2 M solution of phenylmagnesium bromide in THF dropwise over 50

minutes.

Stir the reaction mixture at room temperature overnight.

Quench the reaction by the dropwise addition of a saturated aqueous ammonium chloride

solution, followed by 2 N hydrochloric acid.

Extract the aqueous layer with ethyl acetate.

Dry the combined organic layers over anhydrous sodium sulfate.
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Concentrate the organic phase under reduced pressure using a rotary evaporator to yield the

crude product.

The crude 1,1-Diphenylbutane-1,4-diol can be further purified by recrystallization or column

chromatography.

Visualizing the Workflow
To clearly illustrate the experimental process, the following diagrams outline the logical flow of

the synthesis and a general workflow for sourcing and utilizing a research chemical.
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Synthesis of 1,1-Diphenylbutane-1,4-diol

Start: Prepare γ-butyrolactone in THF

Add Phenylmagnesium Bromide

Stir Overnight at Room Temperature

Quench with NH4Cl and HCl

Extract with Ethyl Acetate

Dry with Na2SO4

Concentrate under Reduced Pressure

Purify Product

End: Obtain 1,1-Diphenylbutane-1,4-diol

Click to download full resolution via product page

Caption: Synthetic workflow for 1,1-Diphenylbutane-1,4-diol.
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General Research Chemical Workflow

Identify Required Compound
(e.g., Diphenylbutane derivative)

Source Commercial Suppliers

Procure Compound and
Obtain Certificate of Analysis

Characterize Material
(e.g., NMR, MS)

Perform Experiment

Analyze and Interpret Results

Click to download full resolution via product page

Caption: General workflow for sourcing and using a research chemical.

To cite this document: BenchChem. [Navigating the Research Chemical Landscape: A Guide
to Diphenylbutane Isomers and Derivatives]. BenchChem, [2025]. [Online PDF]. Available at:
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diphenylbutane-for-research]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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